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Compound of Interest

Compound Name: Boc-L-cysteine

Cat. No.: B558340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-butoxycarbonyl-L-cysteine (Boc-L-cysteine) is a pivotal derivative of the amino acid L-

cysteine, widely employed in the fields of peptide synthesis, drug development, and

bioconjugation. The introduction of the tert-butoxycarbonyl (Boc) protecting group to the alpha-

amino group of L-cysteine enhances its stability and solubility in organic solvents, making it an

indispensable building block for the synthesis of complex peptides and other macromolecules.

This guide provides a comprehensive overview of the core physicochemical properties of Boc-
L-cysteine, detailed experimental protocols for their determination, and an exploration of the

functional roles of the L-cysteine residue in biological systems.

Physicochemical Properties
The physicochemical properties of Boc-L-cysteine are crucial for its handling, storage, and

application in various chemical reactions. A summary of these properties is presented in the

tables below.
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Property Value Source(s)

Chemical Name

(2R)-2-[(tert-

butoxycarbonyl)amino]-3-

sulfanylpropanoic acid

[1]

Synonyms
Boc-L-Cys-OH, N-α-t.-Boc-L-

cysteine
[2][3]

CAS Number 20887-95-0 [2][3]

Molecular Formula C₈H₁₅NO₄S [2][3]

Molecular Weight 221.27 g/mol [1]

Appearance White crystalline powder [2]

Physical and Chemical Data
Property Value Source(s)

Melting Point 65 - 76 °C [2]

Optical Rotation
[α]D²⁰ = +9.5 to +11.5° (c=1 in

EtOH)
[2]

Purity ≥98% (by HPLC) [2]

Storage Conditions
Store at 0 - 8 °C in a dry, well-

ventilated place.
[2]

Solubility
While precise quantitative solubility data is not extensively published, qualitative solubility

information indicates that Boc-L-cysteine is soluble in a range of organic solvents. The Boc

protecting group increases its hydrophobicity compared to L-cysteine.
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Solvent Solubility Source(s)

Water Sparingly soluble [4][5]

Ethanol Soluble [2]

Methanol Soluble [6]

Dimethylformamide (DMF) Soluble [6]

Dimethyl sulfoxide (DMSO) Soluble [6]

Chloroform Soluble [6]

Dichloromethane Soluble [6]

Ethyl Acetate Soluble [7]

Acetone Soluble [7]

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of Boc-L-
cysteine are provided below.

Synthesis of Boc-L-cysteine
The following protocol describes a common method for the synthesis of Boc-L-cysteine from

L-cysteine.
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Starting Materials

Reaction

Work-up

Purification

L-Cysteine

1. Dissolve L-Cysteine in solvent with base

Di-tert-butyl dicarbonate (Boc)₂O

2. Add (Boc)₂O dropwise at 0°C

Solvent (e.g., Dioxane/Water) Base (e.g., Triethylamine)

3. Stir at room temperature for several hours

4. Evaporate organic solvent

5. Acidify aqueous layer with HCl

6. Extract with ethyl acetate

7. Dry organic layer over Na₂SO₄

8. Concentrate under reduced pressure

9. Recrystallize from suitable solvent

Boc-L-cysteine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Boc-L-cysteine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558340#physicochemical-properties-of-boc-l-
cysteine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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